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Compound of Interest

Compound Name: Persianone

Cat. No.: B161326 Get Quote

Persianone: A Technical Overview
For Researchers, Scientists, and Drug Development Professionals

Introduction
Persianone is a naturally occurring dimeric diterpene that has been isolated from Ballota

aucheri, a plant belonging to the Lamiaceae family.[1][2] This document provides a concise

technical summary of the currently available information on Persianone, focusing on its

physicochemical properties. It is important to note that while the molecular characteristics of

Persianone have been defined, extensive research into its biological activities and

mechanisms of action has not yet been published in readily accessible scientific literature.

Therefore, this guide serves as a foundational reference, highlighting both what is known and

the existing gaps in knowledge to encourage further scientific inquiry.

Physicochemical Data
The fundamental molecular properties of Persianone are summarized in the table below. This

information is critical for any experimental design, including analytical method development,

dosage calculations, and computational modeling.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 4 Tech Support

https://www.benchchem.com/product/b161326?utm_src=pdf-interest
https://www.benchchem.com/product/b161326?utm_src=pdf-body
https://www.bocsci.com/product/persianone-cas-170894-20-9-267527.html
https://immunomart.com/product/persianone/
https://www.benchchem.com/product/b161326?utm_src=pdf-body
https://www.benchchem.com/product/b161326?utm_src=pdf-body
https://www.benchchem.com/product/b161326?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b161326?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property Value Source(s)

Molecular Formula C₄₀H₅₆O₆ [1]

Molecular Weight 632.88 g/mol [1]

Chemical Class Dimeric Diterpene

Natural Source Ballota aucheri (aerial parts) [1][2]

CAS Number 170894-20-9 [1]

Biological Activity and Therapeutic Potential: A
Knowledge Gap
As of the latest literature reviews, there is a notable absence of published studies detailing the

specific biological activities, mechanisms of action, or therapeutic potential of Persianone.

While many compounds isolated from the Ballota genus and the broader Lamiaceae family

have been reported to exhibit a range of pharmacological effects—including antimicrobial, anti-

inflammatory, and cytotoxic activities—no such data is currently available for Persianone itself.

This lack of information presents a significant opportunity for original research. Scientists in

drug discovery and natural product chemistry may find Persianone to be a promising

candidate for screening in various biological assays.

Experimental Protocols
Due to the absence of published experimental studies on the biological effects of Persianone,

this document cannot provide detailed methodologies for its biological evaluation.

Future Research Directions
The current state of knowledge on Persianone underscores the need for further investigation.

A logical workflow for future research is proposed below. This workflow outlines the necessary

steps to elucidate the biological and pharmacological profile of this natural product.
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Phase 1: Isolation and Characterization Phase 2: Biological Screening Phase 3: Mechanism of Action Studies Phase 4: Preclinical Development

Isolation of Persianone
from Ballota aucheri

Structural Elucidation
(NMR, MS)

In vitro Bioactivity Screening
(e.g., anticancer, antimicrobial, anti-inflammatory)

Determination of IC50/EC50
for active hits

Target Identification
and Validation Signaling Pathway Analysis In vivo Efficacy Studies

in Animal Models
Toxicology and

Pharmacokinetic Profiling

Click to download full resolution via product page

Proposed Research Workflow for Persianone.

Conclusion
Persianone is a well-characterized dimeric diterpene from Ballota aucheri in terms of its

chemical structure. However, its biological profile remains largely unexplored. This presents a

clear and compelling opportunity for the scientific community to investigate its potential

pharmacological properties. The information and proposed research workflow provided in this

guide are intended to serve as a starting point for researchers and drug development

professionals interested in advancing the study of this natural product.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 4 Tech Support

https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b161326?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b161326?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

